Cas no 2171753-71-0 (2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid)

2-{3-Amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid is a specialized intermediate in organic synthesis, particularly valuable for its dual functional groups—a protected amine (Boc) and a hydroxylated carboxylic acid moiety. This structure enables selective modifications, making it useful in peptide and heterocycle chemistry. The tert-butoxycarbonyl (Boc) group enhances stability during synthetic transformations, while the hydroxyacetic acid segment offers versatility for further derivatization. Its piperidine backbone contributes to conformational rigidity, aiding in the design of bioactive compounds. This compound is particularly relevant in medicinal chemistry for constructing complex pharmacophores with precise stereochemical control. Its synthetic utility lies in its compatibility with standard protection-deprotection strategies and coupling reactions.
2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid structure
2171753-71-0 structure
Product Name:2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid
CAS No:2171753-71-0
MF:C12H22N2O5
MW:274.313483715057
CID:6567936
PubChem ID:165556002
Update Time:2025-05-19

2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid
    • 2171753-71-0
    • EN300-1628815
    • 2-{3-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxyacetic acid
    • Inchi: 1S/C12H22N2O5/c1-11(2,3)19-10(18)14-6-4-5-12(13,7-14)8(15)9(16)17/h8,15H,4-7,13H2,1-3H3,(H,16,17)
    • InChI Key: MEMGAZODKPIOTJ-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)C1(CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

  • Exact Mass: 274.15287181g/mol
  • Monoisotopic Mass: 274.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 113Ų

2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid Pricemore >>

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Additional information on 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid

Comprehensive Guide to 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid (CAS No. 2171753-71-0)

2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid (CAS No. 2171753-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name 2-{3-amino-Boc-piperidin-3-yl}-2-hydroxyacetic acid, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring both an amino and a hydroxyacetic acid moiety, makes it a versatile building block in medicinal chemistry.

The CAS number 2171753-71-0 is a critical identifier for this compound, ensuring precise tracking and regulatory compliance in research and industrial applications. Researchers and manufacturers frequently search for 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid suppliers or CAS 2171753-71-0 specifications to source high-quality material for their projects. The compound's role in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents, has made it a subject of intense study.

One of the most intriguing aspects of 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid is its potential application in targeting enzymes involved in viral replication. With the global focus on antiviral therapies, this compound has emerged as a candidate for further exploration. Its Boc-protected amino group and hydroxyacetic acid functionality provide a stable yet reactive framework for modular drug design, aligning with current trends in fragment-based drug discovery.

From a synthetic chemistry perspective, the compound's piperidine ring and tert-butoxycarbonyl (Boc) protecting group offer excellent opportunities for structural diversification. Researchers often inquire about 2-{3-amino-Boc-piperidin-3-yl}-2-hydroxyacetic acid synthesis methods or CAS 2171753-71-0 reactivity to optimize their synthetic routes. The Boc group, in particular, is prized for its stability under basic conditions and ease of removal under acidic conditions, making it a popular choice in multi-step syntheses.

The physicochemical properties of 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid contribute to its utility in drug formulation. Its moderate solubility in polar organic solvents and water, combined with its stability at room temperature, makes it suitable for various experimental conditions. These characteristics are frequently highlighted in searches for CAS 2171753-71-0 solubility or 2-{3-amino-Boc-piperidin-3-yl}-2-hydroxyacetic acid stability, reflecting the practical considerations of researchers.

In the context of green chemistry and sustainable pharmaceutical production, 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid presents opportunities for environmentally friendly synthesis. The compound's efficient preparation and potential for catalytic transformations align with industry efforts to reduce waste and energy consumption. This aspect resonates with searches for green synthesis of CAS 2171753-71-0 or sustainable piperidine derivatives, demonstrating the intersection of chemistry and environmental consciousness.

Quality control and analytical characterization of 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid are crucial for its reliable use in research. Standard analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structure. These methods are often referenced in queries about CAS 2171753-71-0 analytical data or 2-{3-amino-Boc-piperidin-3-yl}-2-hydroxyacetic acid characterization, underscoring the importance of rigorous quality assessment in chemical research.

The future prospects for 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid appear promising, particularly in the realm of personalized medicine and targeted therapies. As drug discovery paradigms shift toward more specific and less toxic treatments, compounds with well-defined functional groups like this one will likely play increasingly important roles. This trajectory is reflected in growing interest in CAS 2171753-71-0 applications in precision medicine and related search terms.

For researchers working with 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid, proper handling and storage are essential to maintain its integrity. While not classified as hazardous, standard laboratory precautions should be observed. Storage recommendations and stability information are common topics in searches for CAS 2171753-71-0 handling guidelines, highlighting the practical considerations of working with this compound.

The commercial availability of 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid has expanded in recent years, with multiple suppliers offering the compound in various quantities and purities. This availability supports its growing use across different research areas. Market trends for CAS 2171753-71-0 reflect increasing demand, particularly from pharmaceutical companies and academic research institutions engaged in drug discovery programs.

In conclusion, 2-{3-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxyacetic acid (CAS No. 2171753-71-0) represents a valuable tool in modern chemical research and drug development. Its unique structural features, synthetic versatility, and potential therapeutic applications make it a compound of continuing interest to the scientific community. As research progresses, we can anticipate new insights into its properties and applications, further solidifying its position as an important building block in medicinal chemistry.

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